Cas no 27765-22-6 (Butanoic acid,3-methyl-,4-[(acetyloxy)methyl]-4a,5,6,7a-tetrahydrospiro[cyclopenta[c]pyran-7(1H),2'-oxirane]-1,6-diylester (9CI))

• Product Name: Butanoic acid,3-methyl-,4-[(acetyloxy)methyl]-4a,5,6,7a-tetrahydrospiro[cyclopenta[c]pyran-7(1H),2'-oxirane]-1,6-diylester (9CI)
• CAS No: 27765-22-6
• MF: C₂₂H₃₂O₈
• MW: 424.484687805176
• CID: 263025
• PubChem ID: 147184
• Update Time: 2025-04-19

Butanoic acid,3-methyl-,4-[(acetyloxy)methyl]-4a,5,6,7a-tetrahydrospiro[cyclopenta[c]pyran-7(1H),2'-oxirane]-1,6-diylester (9CI) Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,3-methyl-,4-[(acetyloxy)methyl]-4a,5,6,7a-tetrahydrospiro[cyclopenta[c]pyran-7(1H),2'-oxirane]-1,6-diylester (9CI)
• [4-(acetyloxymethyl)-1-(3-methylbutanoyloxy)spiro[4a,5,6,7a-tetrahydro-1H-cyclopenta[c]pyran-7,2'-oxirane]-6-yl] 3-methylbutanoate
• Butanoic acid,3-methyl-,4-[(acetyloxy)methyl]-4a,5,6,7a-tetrahydrospiro[cyclopenta[c]pyran-7(1H),2'-oxirane]-1,6-diylester (9
• DTXSID00950450
• 3-Methylbutanoic acid 4-((acetyloxy)methyl)-4a,5,6,7a-tetrahydrospiro(cyclopenta(c)pyran-7(1H),2'-oxirane)-1,6-diyl ester
• Isovaleric acid, 4a,5,6,7a-tetrahydro-4-(hydroxymethyl)spiro(cyclopenta(c)pyran-7(1H),2'-oxirane)-1,6-diyl ester acetate
• Butanoic acid, 3-methyl-, 4-((acetyloxy)methyl)-4a,5,6,7a-tetrahydrospiro(cyclopenta(c)pyran-7(1H),2'-oxirane)-1,6-diyl ester
• 4-[(Acetyloxy)methyl]-4a,5,6,7a-tetrahydro-1H-spiro[cyclopenta[c]pyran-7,2'-oxirane]-1,6-diyl bis(3-methylbutanoate)
• 27765-22-6
• Spiro(cyclopenta(c)pyran-7(1H),2'-oxirane)-1,6-diol, 4a,5,6,7a-tetrahydro-4-(hydroxymethyl)-, 4-acetate diisovalerate

• Inchi： 1S/C22H32O8/c1-12(2)6-18(24)29-17-8-16-15(9-26-14(5)23)10-27-21(20(16)22(17)11-28-22)30-19(25)7-13(3)4/h10,12-13,16-17,20-21H,6-9,11H2,1-5H3
• InChI Key： KQEOKUJOWVGWDX-UHFFFAOYSA-N
• SMILES： O1CC21C(CC1C(COC(C)=O)=COC(C21)OC(CC(C)C)=O)OC(CC(C)C)=O

Computed Properties

• Exact Mass: 424.20976
• Monoisotopic Mass: 424.209718
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 11
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101
• XLogP3: 2.3

Experimental Properties

• Density: 1.2
• Boiling Point: 507.5°Cat760mmHg
• Flash Point: 217.7°C
• Refractive Index: 1.516
• PSA: 100.66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Iridoids and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Iridoids and derivatives